N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 3,4-diethoxybenzoate
• InChI: InChI=1S/C17H19N3O4/c1-3-22-14-6-5-13(11-15(14)23-4-2)17(21)24-20-16(18)12-7-9-19-10-8-12/h5-11H,3-4H2,1-2H3,(H2,18,20)
• InChI Key: KBOLQLADCHOKPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)ON=C(C2=CC=NC=C2)N)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC=NC=C2)\N)OCC
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide, also known as DEBIO-0617, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been studied for its potential use in treating various diseases, including cancer, inflammation, and cardiovascular disorders. The purpose of

Mechanism of Action

N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide exerts its effects by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a role in DNA repair. Inhibition of PARP leads to DNA damage and cell death. This compound also inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 leads to a reduction in inflammation and platelet aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It inhibits the growth of cancer cells, induces apoptosis, and inhibits angiogenesis. It also has anti-inflammatory and antiplatelet effects. This compound has been shown to reduce the levels of prostaglandins and cytokines, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It also has a well-defined chemical structure, which makes it easy to study its mechanism of action. However, there are also limitations to using this compound in lab experiments. It is a relatively new compound, and there is still much to be learned about its effects. Additionally, the synthesis method for this compound is complex, which may limit its use in some labs.

Future Directions

There are several future directions for research on N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the study of this compound in combination with other drugs for the treatment of cancer and other diseases. Additionally, there is a need for further research on the mechanism of action of this compound, as well as its effects on different types of cancer and other diseases.

Synthesis Methods

N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide is synthesized through a multi-step process, starting with the reaction of 3,4-diethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-aminopyridine to form the amide intermediate. The amide intermediate is then reacted with cyanamide to form this compound.

Scientific Research Applications

N'-[(3,4-diethoxybenzoyl)oxy]-4-pyridinecarboximidamide has been studied extensively for its potential use in treating cancer. Research has shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its potential use in treating inflammation and cardiovascular disorders. Research has shown that this compound has anti-inflammatory and antiplatelet effects.